Cas no 1807028-99-4 (Ethyl 2-cyano-3-difluoromethyl-6-methylbenzoate)

• Product Name: Ethyl 2-cyano-3-difluoromethyl-6-methylbenzoate
• CAS No: 1807028-99-4
• MF: C₁₂H₁₁F₂NO₂
• MW: 239.21805024147
• CID: 4955480
• Update Time: 2025-06-14

Ethyl 2-cyano-3-difluoromethyl-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-difluoromethyl-6-methylbenzoate

• Inchi： 1S/C12H11F2NO2/c1-3-17-12(16)10-7(2)4-5-8(11(13)14)9(10)6-15/h4-5,11H,3H2,1-2H3
• InChI Key： FRCPEMZPFFDEKF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=C(C(=O)OCC)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-3-difluoromethyl-6-methylbenzoate

Research Brief on Ethyl 2-cyano-3-difluoromethyl-6-methylbenzoate (CAS: 1807028-99-4) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-cyano-3-difluoromethyl-6-methylbenzoate (CAS: 1807028-99-4) is a fluorinated benzoate derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its cyano and difluoromethyl substituents, has shown promise in various applications, including medicinal chemistry, agrochemical development, and material science. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the design of enzyme inhibitors and fluorinated drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Ethyl 2-cyano-3-difluoromethyl-6-methylbenzoate as a precursor in the synthesis of novel kinase inhibitors. The study highlighted the compound's ability to enhance binding affinity through fluorine-mediated interactions with target proteins. The incorporation of the difluoromethyl group was found to improve metabolic stability and bioavailability, making it a valuable scaffold for drug development. Additionally, the cyano group provided a versatile handle for further chemical modifications, enabling the creation of diverse derivatives with tailored pharmacological properties.

Another significant advancement was reported in a 2024 ACS Chemical Biology article, which explored the compound's utility in agrochemical applications. The study demonstrated that Ethyl 2-cyano-3-difluoromethyl-6-methylbenzoate could serve as a key intermediate in the synthesis of herbicidal agents. The difluoromethyl moiety was shown to enhance the herbicidal activity by increasing the compound's permeability into plant tissues and its resistance to enzymatic degradation. These findings underscore the compound's potential in addressing challenges related to weed resistance and environmental sustainability in agriculture.

Beyond its biological applications, Ethyl 2-cyano-3-difluoromethyl-6-methylbenzoate has also been investigated for its role in material science. A 2023 Chemical Communications paper described its use in the development of fluorinated polymers with unique optical and electronic properties. The compound's ability to introduce fluorine atoms into polymer backbones was leveraged to create materials with enhanced thermal stability and solubility, which are critical for applications in organic electronics and coatings.

In summary, Ethyl 2-cyano-3-difluoromethyl-6-methylbenzoate (CAS: 1807028-99-4) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features, including the cyano and difluoromethyl groups, enable diverse applications ranging from drug design to agrochemical development and material science. Ongoing research continues to uncover new opportunities for this compound, highlighting its potential to address pressing challenges in multiple scientific domains. Future studies are expected to further elucidate its mechanisms of action and expand its utility in innovative applications.